4-methyl-N-(5-methyl-1,2-oxazol-3-yl)-1,2,3-thiadiazole-5-carboxamide

• Molecular Formula: C8H8N4O2S
• Molecular Weight: 224.24 g/mol
• IUPAC Name: 4-methyl-N-(5-methyl-1,2-oxazol-3-yl)thiadiazole-5-carboxamide
• InChI: InChI=1S/C8H8N4O2S/c1-4-3-6(11-14-4)9-8(13)7-5(2)10-12-15-7/h3H,1-2H3,(H,9,11,13)
• InChI Key: RCLLHURRULICHK-UHFFFAOYSA-N
• SMILES: CC1=CC(=NO1)NC(=O)C2=C(N=NS2)C

Description

4-methyl-N-(5-methyl-1,2-oxazol-3-yl)-1,2,3-thiadiazole-5-carboxamide is a synthetic compound with potential applications in scientific research. This compound is of interest due to its unique structure, which may allow it to interact with biological systems in novel ways. In

Mechanism of Action

The mechanism of action of 4-methyl-N-(5-methyl-1,2-oxazol-3-yl)-1,2,3-thiadiazole-5-carboxamide is not well understood. However, it is believed that the compound may interact with biological molecules such as enzymes or receptors, altering their activity and leading to downstream effects.
Biochemical and physiological effects:
The biochemical and physiological effects of 4-methyl-N-(5-methyl-1,2-oxazol-3-yl)-1,2,3-thiadiazole-5-carboxamide are not well characterized. However, it is believed that the compound may have effects on cellular signaling pathways, metabolism, or other biological processes.

Advantages and Limitations for Lab Experiments

One advantage of using 4-methyl-N-(5-methyl-1,2-oxazol-3-yl)-1,2,3-thiadiazole-5-carboxamide in lab experiments is its unique structure, which may allow it to interact with biological molecules in novel ways. Additionally, the compound is relatively easy to synthesize, making it readily available for use in experiments.
One limitation of using this compound is its lack of well-characterized biochemical and physiological effects. Further research is needed to fully understand the compound's mechanism of action and potential applications.

Future Directions

There are many potential future directions for research on 4-methyl-N-(5-methyl-1,2-oxazol-3-yl)-1,2,3-thiadiazole-5-carboxamide. Some possible areas of exploration include:
1. Further characterization of the compound's mechanism of action and effects on biological systems.
2. Development of new synthetic methods for producing the compound or related derivatives.
3. Exploration of the compound's potential therapeutic applications, particularly in the treatment of cancer or other diseases.
4. Investigation of the compound's potential as a tool for studying biological systems, including its interactions with specific enzymes or receptors.
5. Examination of the compound's potential as a starting point for the development of new drugs or other bioactive compounds.
Overall, 4-methyl-N-(5-methyl-1,2-oxazol-3-yl)-1,2,3-thiadiazole-5-carboxamide is a promising compound with potential applications in a variety of scientific research areas. Further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of 4-methyl-N-(5-methyl-1,2-oxazol-3-yl)-1,2,3-thiadiazole-5-carboxamide involves a multi-step process. The starting materials are 5-methyl-1,2-oxazole-3-carboxylic acid and thiosemicarbazide. These two compounds are reacted to form the intermediate 5-methyl-1,2,3-thiadiazole-4-carboxylic acid hydrazide. This intermediate is then reacted with methyl iodide to form the final product, 4-methyl-N-(5-methyl-1,2-oxazol-3-yl)-1,2,3-thiadiazole-5-carboxamide.

Scientific Research Applications

4-methyl-N-(5-methyl-1,2-oxazol-3-yl)-1,2,3-thiadiazole-5-carboxamide has potential applications in a variety of scientific research areas. One potential use is as a tool for studying biological systems. The compound's unique structure may allow it to interact with biological molecules in novel ways, providing insights into biological processes. Additionally, the compound may have potential therapeutic applications, although further research is needed to explore this possibility.